Cas no 2249035-10-5 (4-bromo-N-(4-hydroxyphenyl)-2,5-dimethylbenzene-1-sulfonamide)

• Product Name: 4-bromo-N-(4-hydroxyphenyl)-2,5-dimethylbenzene-1-sulfonamide
• CAS No: 2249035-10-5
• MF: C₁₄H₁₄BrNO₃S
• MW: 356.234861850739
• CID: 5357040
• Update Time: 2025-06-15

4-bromo-N-(4-hydroxyphenyl)-2,5-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-N-(4-hydroxyphenyl)-2,5-dimethylbenzenesulfonamide
• 4-bromo-N-(4-hydroxyphenyl)-2,5-dimethylbenzene-1-sulfonamide

• Inchi： 1S/C14H14BrNO3S/c1-9-8-14(10(2)7-13(9)15)20(18,19)16-11-3-5-12(17)6-4-11/h3-8,16-17H,1-2H3
• InChI Key： GIIQAYXKNFIHRE-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C(O)C=C2)(=O)=O)=CC(C)=C(Br)C=C1C

Experimental Properties

• Density: 1.578±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 506.5±60.0 °C(Predicted)
• pka: 9.16±0.10(Predicted)

Additional information on 4-bromo-N-(4-hydroxyphenyl)-2,5-dimethylbenzene-1-sulfonamide

Introduction to 4-bromo-N-(4-hydroxyphenyl)-2,5-dimethylbenzene-1-sulfonamide (CAS No. 2249035-10-5)

4-bromo-N-(4-hydroxyphenyl)-2,5-dimethylbenzene-1-sulfonamide, identified by the chemical abstracts service number 2249035-10-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of sulfonamides, which are well-documented for their broad spectrum of biological activities. The structural features of this molecule, including the presence of a bromine substituent, a hydroxyl group, and a dimethyl-substituted benzene ring connected to a sulfonamide moiety, contribute to its unique chemical properties and potential therapeutic applications.

The sulfonamide functional group (-SO₂NH₂) is renowned for its role as an important pharmacophore in drug design. It is commonly found in antibiotics, diuretics, and antiviral agents due to its ability to interact with biological targets such as enzymes and receptors. In the case of 4-bromo-N-(4-hydroxyphenyl)-2,5-dimethylbenzene-1-sulfonamide, the additional substituents—specifically the bromine atom and the hydroxyl group on the aromatic ring—modify its electronic and steric properties, which can influence its binding affinity and selectivity towards biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies have indicated that the bromine atom in 4-bromo-N-(4-hydroxyphenyl)-2,5-dimethylbenzene-1-sulfonamide can engage in halogen bonding interactions with specific residues in protein targets, enhancing its binding affinity. Furthermore, the hydroxyl group can participate in hydrogen bonding networks, which is critical for stabilizing enzyme-substrate complexes.

One of the most promising areas of research involving this compound is its potential as an inhibitor of enzymes involved in cancer metabolism. Emerging evidence suggests that sulfonamides can modulate key metabolic pathways such as glycolysis and oxidative phosphorylation in tumor cells. The structural motif of 4-bromo-N-(4-hydroxyphenyl)-2,5-dimethylbenzene-1-sulfonamide makes it a candidate for targeting enzymes like hexokinase or pyruvate kinase, which are overexpressed in many cancer types. Preclinical studies have shown that derivatives of sulfonamides can exhibit significant antitumor activity by disrupting these metabolic processes.

Another area of interest is the antimicrobial potential of this compound. Sulfonamides have a long history as antibiotics, and modifications to their core structure have led to the development of novel antimicrobial agents. The presence of both bromine and hydroxyl groups in 4-bromo-N-(4-hydroxyphenyl)-2,5-dimethylbenzene-1-sulfonamide may enhance its ability to disrupt bacterial cell wall synthesis or inhibit essential metabolic pathways. Research has demonstrated that sulfonamide derivatives can exhibit activity against Gram-positive and Gram-negative bacteria by interfering with enzymes such as dihydropteroate synthase.

The synthesis of 4-bromo-N-(4-hydroxyphenyl)-2,5-dimethylbenzene-1-sulfonamide involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The introduction of the bromine atom typically involves electrophilic aromatic substitution reactions using brominating agents such as N-bromosuccinimide (NBS). The subsequent formation of the sulfonamide bond is commonly achieved through nucleophilic substitution reactions between a sulfonyl chloride derivative and an amine precursor. The hydroxyl group is often introduced via hydroboration-oxidation or direct oxidation methods.

In terms of pharmacokinetic properties, the solubility and bioavailability of 4-bromo-N-(4-hydroxyphenyl)-2,5-dimethylbenzene-1-sulfonamide are critical factors that need to be evaluated. The presence of polar functional groups like the sulfonamide moiety and hydroxyl group enhances water solubility, which is advantageous for oral or intravenous administration. However, additional modifications may be necessary to improve metabolic stability and reduce potential side effects.

Recent clinical trials have explored the use of sulfonamide-based compounds in treating inflammatory diseases such as rheumatoid arthritis. The ability of these compounds to modulate inflammatory cytokines and enzyme activity makes them promising candidates for anti-inflammatory therapy. While 4-bromo-N-(4-hydroxyphenyl)-2,5-dimethylbenzene-1-sulfonamide has not yet been tested in humans, its structural similarity to known anti-inflammatory agents suggests potential therapeutic benefits.

The role of computational methods in drug discovery has been instrumental in accelerating the development process for compounds like 4-bromo-N-(4-hydroxyphenyl)-2,5-dimethylbenzene-1-sulfonamide. High-throughput virtual screening (HTVS) has allowed researchers to rapidly identify lead compounds with high binding affinity for target proteins. Additionally, molecular dynamics simulations have provided insights into how this compound interacts with biological targets at an atomic level.

In conclusion, 4-bromo-N-(4-hydroxyphenyl)-2,5-dimethylbenzene-1-sulfonamide (CAS No. 2249035-10-5) represents a promising candidate for further investigation in pharmaceutical research due to its unique structural features and potential biological activities. Its applications in oncology and antimicrobial therapy are particularly noteworthy, although additional preclinical studies are required to fully elucidate its therapeutic potential.